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Compound of Interest

Compound Name: UP163

Cat. No.: B3543507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UP163 is a potent and selective inhibitor of the Janus kinase (JAK) family, with high selectivity

for JAK1. By blocking the JAK-STAT signaling pathway, UP163 effectively modulates the

cellular response to a variety of cytokines and growth factors implicated in inflammatory and

autoimmune diseases. These application notes provide detailed protocols for utilizing UP163 in

cell culture experiments to assess its biological activity and mechanism of action.

Mechanism of Action: Inhibition of the JAK-STAT
Signaling Pathway
UP163 functions as an ATP-competitive inhibitor of JAK1, preventing the phosphorylation and

activation of Signal Transducer and Activator of Transcription (STAT) proteins. This blockade of

STAT phosphorylation inhibits their dimerization and translocation to the nucleus, ultimately

preventing the transcription of target genes involved in inflammatory responses.
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Prepare Human T-cells
(1x10^6 cells/mL)

Add cells and UP163 to 96-well plate

Prepare serial dilutions of UP163

Incubate for 1 hour at 37°C

Stimulate with IL-6 (100 ng/mL)

Incubate for 15 minutes at 37°C

Fix and permeabilize cells

Stain with anti-pSTAT3 antibody

Analyze by Flow Cytometry

Calculate % inhibition and determine IC50
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To cite this document: BenchChem. [Application Notes and Protocols for UP163 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-experiments
https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-experiments
https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-experiments
https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3543507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3543507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

